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Compound of Interest

Compound Name: Nioxime

Cat. No.: B7763894 Get Quote

Introduction

Nioxime, also known as 1,2-Cyclohexanedione dioxime, is a versatile chelating ligand that

forms stable complexes with various transition metal ions, including nickel, cobalt, and iron.[1]

Its primary application in research and analytical chemistry is for the photometric and

gravimetric determination of metal ions, most notably nickel(II).[1][2][3] When Nioxime reacts

with Ni(II) ions in a buffered solution, it forms a distinctively colored chelate, which can be

quantified spectrophotometrically with a maximum absorption at approximately 560 nm.[2] Due

to its low solubility in aqueous solutions, Nioxime is typically prepared in an alcoholic or

organic solvent.[4][5] This document provides a detailed protocol for the preparation, storage,

and handling of Nioxime solutions for laboratory use.

Quantitative Data Summary
For effective use in experimental settings, it is crucial to understand the fundamental properties

of Nioxime and its solubility profile.

Table 1: Physicochemical Properties of Nioxime
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Property Value Reference

Synonyms

1,2-Cyclohexanedione

dioxime, 1,2-

Bis(hydroxyimino)cyclohexane

[6][7]

Molecular Formula C₆H₁₀N₂O₂ [6][7]

Molecular Weight 142.16 g/mol [6][7]

Appearance
White to yellow or pale brown

powder
[6][7]

Melting Point
181-188 °C (with

decomposition)
[6]

Storage (Solid)
2 - 8 °C in a dry, well-ventilated

area
[6][8]

Table 2: Solubility of Nioxime

Solvent Solubility

Water Practically insoluble[5]

Petroleum Ether Practically insoluble[5]

Ethanol Slightly soluble[5]

Methanol Slightly soluble[5]

Acetone Slightly soluble[5]

Ethyl Acetate Slightly soluble[5]

Chloroform Slightly soluble[5]

Dimethylformamide (DMF) Soluble[5]

Experimental Protocols
2.1 Safety Precautions
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Handle Nioxime powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Nioxime is incompatible with strong acids.[9]

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[8][9]

2.2 Materials and Equipment

Nioxime (C₆H₁₀N₂O₂) powder, ≥98% purity[6]

Ethanol (95% or absolute)

Analytical balance

Weighing paper or boat

Glass beaker

Volumetric flasks (various sizes)

Graduated cylinders

Magnetic stirrer and stir bar

Spatula

Wash bottle with deionized water

Storage vials (amber glass recommended)

2.3 Protocol 1: Preparation of 1% (w/v) Nioxime Stock Solution in Ethanol

This protocol is standard for applications such as the gravimetric or colorimetric determination

of nickel.
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Calculate Mass: To prepare 100 mL of a 1% (w/v) solution, 1.0 g of Nioxime powder is

required. Adjust the mass and volume as needed for your application.

Weighing: Accurately weigh 1.0 g of Nioxime powder using an analytical balance.

Dissolution: Transfer the weighed powder into a 150 mL beaker. Add approximately 70 mL of

95% ethanol.

Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the

solution until the Nioxime powder is completely dissolved. Gentle warming may be applied

to facilitate dissolution, but avoid boiling.

Final Volume: Quantitatively transfer the dissolved solution into a 100 mL volumetric flask.

Rinse the beaker with small portions of 95% ethanol, adding the rinsings to the volumetric

flask to ensure a complete transfer.

Dilution to Mark: Carefully add 95% ethanol to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

thoroughly mixed and homogeneous.

Storage: Transfer the solution to a tightly sealed, clearly labeled amber glass bottle. Store

according to the stability guidelines below.

2.4 Protocol 2: Preparation of Working Solutions by Dilution

For many applications, a more dilute working solution is required. Use the following formula for

dilution:

M₁V₁ = M₂V₂

M₁ = Concentration of the stock solution

V₁ = Volume of the stock solution

M₂ = Desired concentration of the working solution
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V₂ = Desired final volume of the working solution

Example: To prepare 50 mL of a 0.1% Nioxime solution from a 1% stock solution:

Calculate the required volume of the stock solution: (1%)(V₁) = (0.1%)(50 mL) V₁ = 5 mL

Transfer 5 mL of the 1% Nioxime stock solution into a 50 mL volumetric flask.

Dilute to the mark with 95% ethanol.

Stopper and invert the flask to mix thoroughly.

Stability and Storage
Solid Nioxime: The solid powder is stable when stored in a tightly closed container in a dry,

cool (2-8°C), and well-ventilated place.[6][8]

Nioxime Solutions: Stock solutions should be stored in tightly sealed vials at -20°C for long-

term storage, where they are generally usable for up to one month. For daily use, storage at

4°C protected from light is suitable. It is highly recommended to prepare fresh solutions and

use them on the same day for best results.

Visualizations
Diagram 1: Experimental Workflow for Nioxime Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7763894?utm_src=pdf-body
https://www.benchchem.com/product/b7763894?utm_src=pdf-body
https://www.benchchem.com/product/b7763894?utm_src=pdf-body
https://www.chemimpex.com/products/47499
https://www.echemi.com/sds/12-cyclohexanedionedioxime-pid_Seven33530.html
https://www.benchchem.com/product/b7763894?utm_src=pdf-body
https://www.benchchem.com/product/b7763894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Nioxime Stock Solution Preparation

1. Weigh Nioxime
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2. Place in Beaker with
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3. Dissolve using
Magnetic Stirrer

4. Transfer to
Volumetric Flask

5. Add Solvent
to Final Volume

6. Homogenize
(Invert Flask)

7. Transfer to
Labeled Storage Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a Nioxime stock solution.

Diagram 2: Logical Pathway of Nickel (II) Chelation by Nioxime
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Nioxime Chelation of Nickel (II) Ion

2x Nioxime Solution
(C₆H₁₀N₂O₂)
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[Ni(C₆H₉N₂O₂)₂]
(Red Precipitate)
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Caption: Reaction pathway for the chelation of Ni(II) by Nioxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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